(4-benzylpiperazino)(1H-indol-3-yl)methanone

• IUPAC Name: (4-benzylpiperazin-1-yl)-(1H-indol-3-yl)methanone
• InChI: InChI=1S/C20H21N3O/c24-20(18-14-21-19-9-5-4-8-17(18)19)23-12-10-22(11-13-23)15-16-6-2-1-3-7-16/h1-9,14,21H,10-13,15H2
• InChI Key: KGJKHWBESJPEQO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C20H21N3O
• DSSTOX Substance ID: DTXSID50402237
• Molecular Weight: 319.4 g/mol
• Solubility: >47.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 137643-31-3

Description

“(4-benzylpiperazino)(1H-indol-3-yl)methanone” is a synthetic compound. It is a new type of synthetic cannabinoid. The compound is different from the representative synthetic cannabinoids, such as JWH-018, which have a naphthoylindole moiety.

Physical And Chemical Properties Analysis

The specific physical and chemical properties of “(4-benzylpiperazino)(1H-indol-3-yl)methanone” are not detailed in the resources I have.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated promising antiviral properties. For instance:

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Anti-Inflammatory Properties

Indole derivatives have been explored for their anti-inflammatory potential:

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Anti-HIV Potential

. However, specific data on our compound of interest is not readily available.

Antidiabetic and Antimalarial Properties

While not extensively studied for “(4-benzylpiperazino)(1H-indol-3-yl)methanone,” indole derivatives have been investigated for their effects on diabetes management and malaria treatment.

Safety and Hazards

The safety and hazards associated with “(4-benzylpiperazino)(1H-indol-3-yl)methanone” are not explicitly mentioned in the resources I have.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that leads to a variety of biological activities . The specific interactions and resulting changes would depend on the particular target and the context in which the compound is acting.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that multiple pathways could potentially be affected. The downstream effects would likely vary depending on the specific pathway and the context of the biological system.

Result of Action

Given the range of biological activities associated with indole derivatives , the compound could potentially have diverse effects at the molecular and cellular levels.